Cas no 2680835-75-8 (benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate)

• Product Name: benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• CAS No: 2680835-75-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5838536
• PubChem ID: 165920131
• Update Time: 2025-06-07

benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680835-75-8
• benzyl N-methyl-N-[(1r,3r)-3-hydroxycyclobutyl]carbamate
• EN300-28276043
• 2680831-93-8
• EN300-28276037
• benzyl N-methyl-N-[(1s,3s)-3-hydroxycyclobutyl]carbamate
• EN300-7291701
• benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate
• 2680729-84-2

• Inchi： 1S/C13H17NO3/c1-14(11-7-12(15)8-11)13(16)17-9-10-5-3-2-4-6-10/h2-6,11-12,15H,7-9H2,1H3
• InChI Key： CTRCGQWFXQESJZ-UHFFFAOYSA-N
• SMILES： OC1CC(C1)N(C(=O)OCC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate

Introduction to Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate (CAS No. 2680835-75-8)

Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate, a compound with the chemical formula C₁₃H₁₇O₃, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2680835-75-8, has garnered attention due to its structural complexity and potential applications in drug development. The presence of a benzyl group, a cyclobutyl moiety, and a carbamate functional group makes it a versatile intermediate for various synthetic pathways.

The benzyl group, characterized by its aromatic ring structure, contributes to the compound's overall stability and reactivity. This feature is particularly useful in medicinal chemistry, where benzyl derivatives are frequently employed as protecting groups or pharmacophores. The cyclobutyl ring, on the other hand, introduces steric hindrance and rigidity to the molecule, which can influence its biological activity. This structural motif is often found in biologically active compounds due to its ability to mimic natural steroidal structures.

The carbamate functional group, represented as -NHCOO-, is a key feature that imparts unique chemical properties to Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate. Carbamates are known for their versatility in forming hydrogen bonds and participating in various biochemical interactions. This makes them valuable in the design of enzyme inhibitors and other therapeutic agents. The combination of these three distinct structural elements—benzyl, cyclobutyl, and carbamate—makes Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate a promising candidate for further exploration in pharmaceutical research.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate through multi-step organic reactions. These synthetic routes often involve the use of palladium-catalyzed cross-coupling reactions, which allow for the precise construction of complex molecular frameworks. The development of such methodologies has significantly enhanced the accessibility of this compound for medicinal chemists.

In the realm of drug discovery, Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate has been investigated for its potential biological activities. Initial studies suggest that this compound exhibits moderate affinity for certain enzyme targets, making it a viable lead compound for further optimization. The cyclobutyl moiety, in particular, has been shown to influence binding interactions with biological receptors, potentially modulating their activity.

The pharmacokinetic properties of Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate are also of considerable interest. Research indicates that the compound exhibits reasonable solubility and stability under physiological conditions, which are critical factors for its formulation as an active pharmaceutical ingredient (API). Additionally, preliminary toxicity studies have shown that this compound is well-tolerated at moderate doses, suggesting a favorable safety profile.

The synthesis and application of Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate have been further advanced by computational chemistry techniques. Molecular modeling studies have provided valuable insights into its interactions with biological targets, helping to guide the design of more potent derivatives. These computational approaches are increasingly integral to modern drug discovery pipelines, enabling researchers to predict and optimize molecular properties with high precision.

The versatility of Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for more complex molecules with tailored biological activities. For instance, modifications to the benzyl or cyclobutyl groups can lead to novel derivatives with enhanced potency or selectivity against specific disease targets.

The growing interest in this compound underscores its significance in the pharmaceutical industry. As research continues to uncover new applications and synthetic strategies, Benzyl N-(3-hydroxycyclobutyl)-N-methylcarbamate is poised to play an increasingly important role in the development of next-generation therapeutics.